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Compound of Interest

Compound Name: 4-Formyl-2-hydroxybenzonitrile

CAS No.: 73289-83-5

Cat. No.: B1593057

Get Quote

An In-Depth Technical Guide to the Thermal Properties of 4-Formyl-2-hydroxybenzonitrile

Executive Summary
In the landscape of modern drug development, functionalized benzonitriles serve as critical

building blocks for synthesizing complex therapeutics. 4-Formyl-2-hydroxybenzonitrile (CAS:

73289-83-5), also known as 4-cyano-3-hydroxybenzaldehyde, is a highly reactive intermediate

characterized by its unique arrangement of electron-withdrawing and hydrogen-bonding

functional groups[1]. It is prominently utilized in the synthesis of steroidal Selective Androgen

Receptor Modulators (SARMs) and tissue-specific antiandrogens, which are critical for treating

androgen-dependent diseases such as prostate cancer and androgenic alopecia[2].

For researchers and formulation scientists, understanding the precise thermodynamic

properties—specifically the melting point (MP) and boiling point (BP)—of this compound is non-

negotiable. These parameters dictate the compound's behavior during high-temperature

synthetic refluxes, purification via recrystallization, and long-term storage stability.
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The thermal behavior of 4-formyl-2-hydroxybenzonitrile is governed by its molecular weight

(147.13 g/mol ) and the dense packing of polar functional groups on the aromatic ring[1]. While

empirical melting points can vary slightly based on the specific crystalline polymorph obtained

during synthesis, predictive thermodynamic models provide highly accurate baselines for its

boiling point and density[3].

Table 1: Key Physicochemical and Thermal Properties

Property Value Source / Method

CAS Number 73289-83-5 Standard Identifier[1]

Molecular Formula C8H5NO2 PubChem[1]

Molecular Weight 147.13 g/mol PubChem[1]

XLogP3 (Lipophilicity) 1.3 Computational[1]

Boiling Point 337.2 ± 32.0 °C Predicted[3]

Melting Point
> 100 °C (Polymorph

dependent)
Empirical DSC Requirement

Density 1.32 ± 0.1 g/cm³ Predicted[3]

Thermodynamic Causality: The Role of Molecular
Structure
As an Application Scientist, it is crucial to look beyond the raw numbers and understand the

causality of these thermal metrics. Why is the predicted boiling point of 4-formyl-2-
hydroxybenzonitrile exceptionally high (337.2 °C) for a relatively low molecular weight

compound?

The answer lies in the synergistic effect of its functional groups:

The Hydroxyl Group (-OH) at Position 2: Acts as a potent hydrogen-bond donor.

The Cyano Group (-C≡N) at Position 1: Acts as a strong dipole and a hydrogen-bond

acceptor.
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The Formyl Group (-CHO) at Position 4: Provides an additional highly polarized carbonyl

oxygen that serves as a secondary hydrogen-bond acceptor.

This tri-functionalization creates a robust, three-dimensional intermolecular hydrogen-bonding

network in the solid state. To transition from a solid to a liquid (melting), and subsequently from

a liquid to a gas (boiling), a massive input of thermal energy is required to overcome these

cohesive crystal lattice energies and dipole-dipole interactions.
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Caption: Logical relationship between functional groups and thermodynamic properties.
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Experimental Workflows for Thermal
Characterization
Because predictive models carry a margin of error (± 32.0 °C for the boiling point[3]), empirical

validation is mandatory before utilizing 4-formyl-2-hydroxybenzonitrile in temperature-

sensitive reactions, such as the synthesis of steroidal antiandrogens[2]. Below are the self-

validating protocols required to establish exact thermal parameters.

Protocol A: Melting Point Determination via Differential
Scanning Calorimetry (DSC)
A self-validating DSC protocol ensures that the recorded melting point is free from artifacts

caused by residual solvents or instrument drift.

Step-by-Step Methodology:

Instrument Calibration (Self-Validation): Run a high-purity Indium standard (known MP: 156.6

°C) to calibrate the heat flow and temperature axes of the DSC.

Sample Preparation: Weigh 2.0 to 5.0 mg of desiccated 4-formyl-2-hydroxybenzonitrile
into an aluminum crucible. Seal the crucible with a pinhole lid to allow any trapped moisture

to escape without building pressure.

Purge Gas: Establish a continuous flow of dry Nitrogen at 50 mL/min to prevent oxidative

degradation during heating.

Thermal Cycling:

Ramp 1: Heat from 25 °C to 100 °C at 10 °C/min to drive off residual moisture.

Cooling: Cool back to 25 °C at 10 °C/min.

Ramp 2 (Data Collection): Heat from 25 °C to 200 °C at 5 °C/min.

Data Analysis: Identify the melting point as the extrapolated onset temperature of the primary

endothermic peak during Ramp 2.
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Protocol B: Boiling Point Determination via
Thermogravimetric Analysis (TGA)
Given the high predicted boiling point (>300 °C), traditional micro-capillary boiling point

methods risk degrading the sample. TGA provides a safer, more accurate alternative.

Step-by-Step Methodology:

Baseline Correction: Run an empty platinum pan through the intended temperature profile to

establish a baseline.

Sample Loading: Load 10 mg of the compound into the platinum pan.

Heating Profile: Heat the sample from 25 °C to 400 °C at a controlled rate of 10 °C/min under

an inert Argon atmosphere.

Derivative Analysis (Self-Validation): Plot the first derivative of the weight loss curve (DTG).

The boiling point is identified as the onset of rapid, single-step mass loss that does not

correspond to structural fragmentation (which can be verified by coupling the TGA to a Mass

Spectrometer).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Sample Purification
(Recrystallization)

2. Instrument Calibration
(Indium/Zinc Standards)

3. DSC Analysis
(Melting Point Determination)

4. TGA/Micro-boiling
(Boiling Point Determination)

5. Data Validation
(Thermogram Analysis)

Click to download full resolution via product page

Caption: Step-by-step workflow for the thermal characterization of benzonitrile derivatives.
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Applications in Drug Development
The exact thermal profiling of 4-formyl-2-hydroxybenzonitrile is highly relevant when it is

utilized as a precursor. For example, in the synthesis of Helix 12 directed steroidal

pharmaceutical products, the compound undergoes refluxing with pyridine hydrochloride to

yield crude hydroxynitriles[2]. If the reaction temperature exceeds the thermal stability limits of

the formyl or cyano groups, the yield of the target Selective Androgen Receptor Modulator

(SARM) will drastically decrease due to side-product formation[2]. Knowing the exact melting

and boiling points ensures that synthetic chemists can design reflux conditions that maximize

kinetic energy without crossing the threshold into thermodynamic degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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